N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide

Specification

• CAS No.: 953199-42-3
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.459
• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-N'-(1-phenylethyl)oxamide
• Standard InChI: InChI=1S/C19H29N3O3/c1-15(17-6-4-3-5-7-17)21-19(24)18(23)20-14-16-8-10-22(11-9-16)12-13-25-2/h3-7,15-16H,8-14H2,1-2H3,(H,20,23)(H,21,24)
• Standard InChI Key: URBKBTIAIWYTHR-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2CCN(CC2)CCOC

Introduction

N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, which includes a piperidine ring, a methoxyethyl group, and an oxalamide moiety linked to a phenylethyl substituent, contributes to its diverse chemical reactivity and potential biological activities.

Synthesis of N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide

The synthesis of this compound typically involves multiple steps, which can be optimized using continuous flow reactors to enhance efficiency and yield. Catalysts may also be employed to improve reaction conditions and product purity.

Synthesis Steps

• Starting Materials: The synthesis begins with the preparation of the necessary starting materials, including the piperidine derivative and the oxalamide precursor.

• Coupling Reaction: A coupling reaction is performed to link the piperidine moiety with the oxalamide group.

• Purification: The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions

Reaction Type	Reagents Used
Oxidation	Potassium permanganate
Reduction	Lithium aluminum hydride

Biological Activities and Potential Applications

The compound's mechanism of action involves interactions with biological macromolecules such as enzymes and receptors, modulating biological processes including signal transduction pathways, enzyme activity, and metabolic regulation. These interactions suggest potential therapeutic applications in pharmacology, although the precise targets and pathways remain to be fully elucidated.

Potential Therapeutic Areas

• Neurological Disorders: Due to its interactions with neurotransmitter systems, it may have applications in treating neurological conditions.

• Metabolic Regulation: Its ability to modulate metabolic pathways could be beneficial in managing metabolic disorders.

Research Findings and Future Directions

Research into N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide continues to explore its interaction with various biological targets. This ongoing research aims to elucidate its pathways further, potentially leading to new therapeutic developments in treating diseases influenced by these interactions.

Current Research Status

Area of Research	Status
Biological Activity	Ongoing
Therapeutic Applications	Potential identified, further studies needed
Chemical Synthesis Optimization	Continuous flow methods being explored